Cas no 1021060-74-1 (2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

• Product Name: 2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• CAS No: 1021060-74-1
• MF: C₂₀H₁₇FN₄O₂S
• MW: 396.437986135483
• CID: 6342762
• PubChem ID: 42139048
• Update Time: 2024-01-14

2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• 2-fluoro-N-(6-((2-oxo-2-(o-tolylamino)ethyl)thio)pyridazin-3-yl)benzamide
• 1021060-74-1
• F5225-0184
• 2-fluoro-N-[6-[2-(2-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• AKOS024500861

• Inchi： 1S/C20H17FN4O2S/c1-13-6-2-5-9-16(13)22-18(26)12-28-19-11-10-17(24-25-19)23-20(27)14-7-3-4-8-15(14)21/h2-11H,12H2,1H3,(H,22,26)(H,23,24,27)
• InChI Key： FKZQWRZVQZFEJU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1C=CC=CC=1F)=O)CC(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 396.10562513g/mol
• Monoisotopic Mass: 396.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives